Cas no 506-38-7 (Pentacosanoic acid)

• Product Name: Pentacosanoic acid
• CAS No: 506-38-7
• MF: C₂₅H₅₀O₂
• MW: 382.663308620453
• MDL: MFCD00020551
• CID: 371999
• PubChem ID: 87575005
• Update Time: 2025-08-05

Pentacosanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentacosanoic acid
• PENTACOSANOIC ACID(AS)
• Hyenic acid
• NSC 89289
• n-Pentacosanoic acid

• MDL： MFCD00020551
• Inchi： 1S/C25H50O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27/h2-24H2,1H3,(H,26,27)
• InChI Key： MWMPEAHGUXCSMY-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 382.38100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 23
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 11.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.878±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 82.0 to 85.0 deg-C
• Boiling Point: 440.48°C (rough estimate)
• Refractive Index: 1.4675 (estimate)
• Solubility: Insuluble (1.1E-5 g/L) (25 ºC),
• PSA: 37.30000
• LogP: 9.06320
• Solubility: Soluble in ethanol.

Pentacosanoic acid Security Information

• WGK Germany：3
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids